Cas no 10269-96-2 (Hexanoic acid, 6-nitro-)

Hexanoic acid, 6-nitro- Properties

Names and Identifiers

• Hexanoic acid, 6-nitro-
• 6-Nitrohexanoic acid
• 4-nitro-1-butylacetate
• 6-nitrocaproic acid
• 6-nitro-hexanoic acid
• Hexanoic acid,6-nitro
• 6-Nitrocaproic acid
• DTXSID30399010
• AKOS015894378
• 6-Nitrohexanoic acid, 98%
• 10269-96-2
• J-000771
• 6-Nitrocaproic acid,99%
• SCHEMBL504353
• 6-NITROCAPROIC ACID
• 6-NITROHEXANOIC ACID
• +Expand

• MDL： MFCD00075346
• InChIKey： RDMHCTBEKVBKLF-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H11NO4/c8-6(9)4-2-1-3-5-7(10)11/h1-5H2,(H,8,9)
• SMILES： [N+](CCCCCC(O)=O)([O-])=O

Computed Properties

• Exact Mass: 161.06900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 161.06880783g/mol
• Heavy Atom Count: 11
• Complexity: 140
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• LogP: 1.43130
• PSA: 83.12000
• Refractive Index: n20/D 1.459(lit.)
• Boiling Point: 136 °C/0.3 mmHg(lit.)
• Melting Point: 21-22 °C (lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.186 g/mL at 25 °C(lit.)

Hexanoic acid, 6-nitro- Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26
• Risk Phrases：R22; R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Risk Phrases： 22-36/37/38
• Signal Word：Warning

Hexanoic acid, 6-nitro- Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%